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Compound of Interest

Compound Name: Triticonazole

Cat. No.: B8074066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fungicide Triticonazole, focusing on

its core physicochemical properties, mechanism of action, and relevant experimental

methodologies. The information is intended for researchers, scientists, and professionals

involved in drug development and related fields.

Core Properties of Triticonazole
Triticonazole is a broad-spectrum, systemic triazole fungicide. Its key quantitative data are

summarized in the table below for easy reference and comparison.
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Property Value Reference

CAS Number 131983-72-7 [1]

Molecular Weight 317.81 g/mol [2]

Molecular Formula C₁₇H₂₀ClN₃O [2]

Melting Point 139-140.5 °C [2]

Water Solubility 9.3 mg/L at 20 °C [2]

Log Kow (Octanol-Water

Partition Coefficient)
3.29 at 20 °C [2]

Vapor Pressure <1 x 10⁻⁵ mPa at 50 °C [2]

Mechanism of Action: Inhibition of Fungal
Ergosterol Biosynthesis
The primary antifungal activity of Triticonazole stems from its ability to disrupt the biosynthesis

of ergosterol, an essential component of the fungal cell membrane.[1] Like other azole

antifungals, Triticonazole specifically inhibits the enzyme lanosterol 14α-demethylase, a

cytochrome P450 enzyme encoded by the ERG11 or CYP51 gene.[3][4]

This enzyme is critical for the conversion of lanosterol to ergosterol. By inhibiting this step,

Triticonazole causes a depletion of ergosterol and a simultaneous accumulation of toxic 14α-

methylated sterol precursors in the fungal cell.[5] This disruption of sterol composition alters the

integrity and function of the cell membrane, leading to the inhibition of fungal growth and

eventual cell death.

The following diagram illustrates the signaling pathway of ergosterol biosynthesis and the point

of inhibition by Triticonazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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